Cas no 524689-75-6 (S-Pent-4-yn-1-yl Ethanethioate)

S-Pent-4-yn-1-yl ethanethioate is a specialized organosulfur compound featuring an acetylthio (S-acetyl) group attached to a pent-4-yn-1-yl backbone. This structure confers reactivity useful in synthetic organic chemistry, particularly in thiol-yne click chemistry and as a precursor for thiol-functionalized intermediates. The terminal alkyne group enables selective coupling reactions, while the thioester moiety offers versatility in acyl transfer processes. Its stability under controlled conditions makes it suitable for applications in pharmaceutical and materials science research. The compound’s balanced reactivity profile allows for efficient derivatization, supporting the development of complex molecular architectures. Proper handling under inert conditions is recommended due to its sensitivity to moisture and oxidation.
S-Pent-4-yn-1-yl Ethanethioate structure
524689-75-6 structure
Product Name:S-Pent-4-yn-1-yl Ethanethioate
CAS No:524689-75-6
MF:C7H10OS
MW:142.218700885773
MDL:MFCD34185848
CID:4020129
PubChem ID:85829365
Update Time:2025-06-08

S-Pent-4-yn-1-yl Ethanethioate Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid, S-4-pentynyl ester
    • S-Pent-4-yn-1-yl Ethanethioate
    • 1-(pent-4-yn-1-ylsulfanyl)ethan-1-one
    • EN300-28269396
    • 524689-75-6
    • G31242
    • MDL: MFCD34185848
    • Inchi: 1S/C7H10OS/c1-3-4-5-6-9-7(2)8/h1H,4-6H2,2H3
    • InChI Key: MMLYLFARVSPPTR-UHFFFAOYSA-N
    • SMILES: C(SCCCC#C)(=O)C

Computed Properties

  • Exact Mass: 142.04523611Da
  • Monoisotopic Mass: 142.04523611Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.4Ų

S-Pent-4-yn-1-yl Ethanethioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P283630-50mg
S-Pent-4-yn-1-yl Ethanethioate
524689-75-6
50mg
$ 184.00 2023-09-06
TRC
P283630-100mg
S-Pent-4-yn-1-yl Ethanethioate
524689-75-6
100mg
$ 339.00 2023-09-06
TRC
P283630-250mg
S-Pent-4-yn-1-yl Ethanethioate
524689-75-6
250mg
$ 805.00 2023-09-06
TRC
P283630-500mg
S-Pent-4-yn-1-yl Ethanethioate
524689-75-6
500mg
$1315.00 2023-05-17
Enamine
EN300-28269396-0.1g
1-(pent-4-yn-1-ylsulfanyl)ethan-1-one
524689-75-6 95.0%
0.1g
$58.0 2025-03-19
Enamine
EN300-28269396-0.25g
1-(pent-4-yn-1-ylsulfanyl)ethan-1-one
524689-75-6 95.0%
0.25g
$83.0 2025-03-19
Enamine
EN300-28269396-0.5g
1-(pent-4-yn-1-ylsulfanyl)ethan-1-one
524689-75-6 95.0%
0.5g
$153.0 2025-03-19
Enamine
EN300-28269396-1.0g
1-(pent-4-yn-1-ylsulfanyl)ethan-1-one
524689-75-6 95.0%
1.0g
$228.0 2025-03-19
Enamine
EN300-28269396-2.5g
1-(pent-4-yn-1-ylsulfanyl)ethan-1-one
524689-75-6 95.0%
2.5g
$446.0 2025-03-19
Enamine
EN300-28269396-5.0g
1-(pent-4-yn-1-ylsulfanyl)ethan-1-one
524689-75-6 95.0%
5.0g
$660.0 2025-03-19

Additional information on S-Pent-4-yn-1-yl Ethanethioate

Research Briefing on S-Pent-4-yn-1-yl Ethanethioate (CAS: 524689-75-6) in Chemical Biology and Pharmaceutical Applications

S-Pent-4-yn-1-yl Ethanethioate (CAS: 524689-75-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its ethanethioate functional group and pent-4-yn-1-yl backbone, serves as a critical intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its utility in click chemistry, bioconjugation, and targeted drug delivery systems, highlighting its role in advancing modern therapeutic strategies.

One of the most notable applications of S-Pent-4-yn-1-yl Ethanethioate is its use in bioorthogonal chemistry, where it acts as a key reagent for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property has been leveraged in the development of novel bioconjugation techniques, enabling the precise labeling and modification of biomolecules such as proteins, nucleic acids, and glycans. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in generating stable triazole linkages, which are essential for constructing antibody-drug conjugates (ADCs) with enhanced pharmacokinetic profiles.

In addition to its role in bioconjugation, S-Pent-4-yn-1-yl Ethanethioate has shown promise in the field of prodrug design. A study conducted by researchers at the University of Cambridge (2024) revealed that this compound can be functionalized to create prodrugs with improved solubility and targeted release mechanisms. By incorporating S-Pent-4-yn-1-yl Ethanethioate into prodrug scaffolds, scientists achieved controlled activation of therapeutic agents in specific tissues, thereby minimizing off-target effects and enhancing therapeutic efficacy.

Furthermore, the compound's unique chemical properties have been exploited in the development of fluorescent probes and imaging agents. A recent publication in Chemical Communications (2023) detailed the synthesis of a series of S-Pent-4-yn-1-yl Ethanethioate-derived probes for real-time monitoring of enzymatic activity in live cells. These probes exhibited high selectivity and sensitivity, making them valuable tools for studying cellular processes and disease mechanisms.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of S-Pent-4-yn-1-yl Ethanethioate. Current methodologies often yield suboptimal purity levels, which can impact downstream applications. However, advancements in catalytic systems and purification techniques, as reported in Organic Process Research & Development (2024), are addressing these limitations, paving the way for broader adoption of this compound in industrial and academic settings.

In conclusion, S-Pent-4-yn-1-yl Ethanethioate (CAS: 524689-75-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in bioconjugation, prodrug design, and molecular imaging underscore its potential to drive innovation in drug discovery and development. Ongoing research efforts aimed at optimizing its synthesis and expanding its utility are expected to further solidify its role in the field.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd